Cas no 1269504-23-5 ({5-(methoxymethyl)furan-2-ylmethyl}hydrazine)

• Product Name: {5-(methoxymethyl)furan-2-ylmethyl}hydrazine
• CAS No: 1269504-23-5
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6209080
• PubChem ID: 53275194
• Update Time: 2025-06-08

{5-(methoxymethyl)furan-2-ylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {5-(methoxymethyl)furan-2-ylmethyl}hydrazine
• {[5-(methoxymethyl)furan-2-yl]methyl}hydrazine
• 1269504-23-5
• EN300-1849482
• AKOS005215438

• Inchi： 1S/C7H12N2O2/c1-10-5-7-3-2-6(11-7)4-9-8/h2-3,9H,4-5,8H2,1H3
• InChI Key： XJYGDUAMJJIPTA-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1CNN

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on {5-(methoxymethyl)furan-2-ylmethyl}hydrazine

Introduction to {5-(methoxymethyl)furan-2-ylmethyl}hydrazine (CAS No. 1269504-23-5)

{5-(methoxymethyl)furan-2-ylmethyl}hydrazine, identified by its CAS number 1269504-23-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the hydrazine derivatives category, which has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The unique structural features of this molecule, particularly the presence of a furan ring substituted with a {methoxymethyl} group and a hydrazine moiety, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The furan ring in {5-(methoxymethyl)furan-2-ylmethyl}hydrazine contributes to its reactivity and potential utility in medicinal chemistry. Furan derivatives are well-known for their role in biological processes and have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The {methoxymethyl} group enhances the compound's solubility and stability, making it more suitable for further chemical modifications and applications in drug formulations.

In recent years, there has been a growing interest in hydrazine derivatives as key building blocks in the synthesis of novel therapeutic agents. Hydrazines are known for their ability to form stable bonds with various heterocyclic compounds, making them indispensable in the construction of complex molecular architectures. {5-(methoxymethyl)furan-2-ylmethyl}hydrazine, with its unique structural framework, has been explored in several research studies aimed at developing new drugs with improved efficacy and reduced side effects.

One of the most notable applications of {5-(methoxymethyl)furan-2-ylmethyl}hydrazine is in the synthesis of antitumor agents. Researchers have demonstrated its utility in creating hybrid molecules that exhibit potent inhibitory effects on cancer cell proliferation. These hybrid compounds often incorporate the hydrazine moiety into larger pharmacophores designed to target specific enzymes or receptors involved in cancer progression. The furan ring, being electron-rich, facilitates nucleophilic substitutions that are crucial for constructing these complex drug molecules.

Moreover, {5-(methoxymethyl)furan-2-ylmethyl}hydrazine has found applications in the development of antimicrobial agents. The structural motif of this compound allows it to interact with bacterial enzymes and cell wall components, disrupting essential biological pathways and leading to bacterial cell death. This property makes it a promising candidate for designing new antibiotics that can combat drug-resistant bacterial strains.

The synthesis of {5-(methoxymethyl)furan-2-ylmethyl}hydrazine involves multi-step organic reactions that highlight its complexity and synthetic challenge. The process typically starts with the functionalization of a furan derivative followed by the introduction of a hydrazine group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only showcase the versatility of this compound but also contribute to the advancement of organic chemistry methodologies.

Recent advancements in computational chemistry have further enhanced our understanding of {5-(methoxymethyl)furan-2-ylmethyl}hydrazine's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These computational approaches have been instrumental in predicting the efficacy and selectivity of drug candidates derived from this scaffold, thereby accelerating the drug discovery process.

The pharmaceutical industry continues to explore new derivatives of {5-(methoxymethyl)furan-2-ylmethyl}hydrazine to expand its therapeutic potential. By modifying its structural features, researchers aim to develop drugs with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. Such modifications often involve introducing additional functional groups or altering the substitution patterns on the furan ring while maintaining the core hydrazine moiety.

In conclusion, {5-(methoxymethyl)furan-2-ylmethyl}hydrazine (CAS No. 1269504-23-5) is a versatile compound with significant implications in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing various biologically active agents. The ongoing research into this compound underscores its importance as a building block for novel therapeutic interventions aimed at treating diverse diseases.